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Compound of Interest

Compound Name: alpha-Damascone

Cat. No.: B3025630 Get Quote

This guide provides an in-depth technical analysis of the regulatory status and safety

assessment of alpha-Damascone, a key fragrance and flavor ingredient. Designed for

researchers, scientists, and professionals in drug development and consumer product

formulation, this document synthesizes current scientific understanding and regulatory

frameworks to offer a comprehensive resource.

Introduction to alpha-Damascone: A Molecule of
Olfactive Significance
Alpha-Damascone, a C13 norterpenoid, is a member of the damascone family of aromatic

ketones.[1] Characterized by an α,β-unsaturated ketone within a cyclohexene ring system, it is

highly valued in perfumery for its potent and complex aroma, often described as rosy, fruity,

and slightly woody.[1][2] Its utility extends beyond fine fragrances to functional applications in

personal care, household products, and as a flavoring agent in the food and beverage industry.

[1] Given its widespread use, a thorough understanding of its safety and the regulations

governing its application is paramount.

Global Regulatory Status: A Dichotomy in
Application
The regulatory status of alpha-Damascone presents a nuanced picture, with differing

conclusions for its use as a fragrance versus a flavor ingredient, particularly in Europe.
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Use as a Flavoring Agent
United States (FDA & FEMA): In the United States, alpha-Damascone is recognized for its

use in food. It holds the status of "Generally Recognized as Safe" (GRAS) by the Flavor and

Extract Manufacturers Association (FEMA), under FEMA number 3420.[1][3] The U.S. Food

and Drug Administration (FDA) lists it as a flavoring agent or adjuvant that can be added to

food.[4][5]

European Union (EFSA): The European Food Safety Authority (EFSA) has expressed

concerns regarding the genotoxic potential of alpha-Damascone.[6][7] This led to a 2020

recommendation by the European Commission to remove alpha-Damascone and four

structurally related substances from the Union list of approved flavouring substances to

protect human health.[8][9] The concern stems from equivocal and positive results in

genotoxicity studies, which could not definitively rule out the potential for DNA damage.[6][7]

JECFA: The Joint FAO/WHO Expert Committee on Food Additives (JECFA) evaluated

alpha-Damascone and concluded "no safety concern at current levels of intake when used

as a flavouring agent".[4]

Use as a Fragrance Ingredient
International Fragrance Association (IFRA): Alpha-Damascone is regulated by the IFRA

Standards. The 51st Amendment includes specific restrictions for its use in skin contact

applications, with maximum permitted concentration levels varying depending on the product

category.[1] For instance, its use in toys (Category 1) is prohibited.[1]

European Union (Cosmetics Regulation): Within the EU, alpha-Damascone is listed on

Annex III of the Cosmetics Regulation, which identifies it as a substance that cosmetic

products may contain only subject to the restrictions laid down.[1] It must be declared on the

product label if its concentration exceeds 0.001% in leave-on products and 0.01% in rinse-off

products.[1] This requirement is in place to inform consumers with known allergies.

Globally Harmonized System (GHS): Under the GHS, alpha-Damascone is classified for

skin sensitization (Category 1B) and aquatic toxicity.[1][3]

The following diagram illustrates the divergent regulatory pathways for alpha-Damascone in

the key jurisdictions of the US and EU.
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Caption: Regulatory pathways for alpha-Damascone in the US and EU.

Comprehensive Safety Assessment
The safety of alpha-Damascone has been evaluated by the Research Institute for Fragrance

Materials (RIFM), an independent scientific body.[1][10] Their assessments, which are peer-

reviewed, form the basis for the IFRA Standards. The evaluation encompasses multiple

toxicological endpoints.

Toxicological Profile
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Toxicological Endpoint Result Citation

Acute Oral Toxicity
Low to moderate; LD50 in rats

is 1670 mg/kg body weight.
[11]

Acute Dermal Toxicity
Low; LD50 in rabbits and rats

is >2000 mg/kg body weight.
[11]

Skin Irritation

Can cause mild to moderate

cumulative skin irritation in

humans.

[11]

Eye Irritation
No evidence of eye irritation in

animal studies.
[11]

Skin Sensitization

Moderate to strong sensitizer

based on Local Lymph Node

Assay (LLNA) and human

studies.

[1][11]

Genotoxicity

Equivocal results; concern for

genotoxicity not ruled out by

EFSA.

[6][7][8]

Repeated Dose Toxicity

A 13-week study on a

structural analogue showed a

low order of toxicity.

[11]

Reproductive/Developmental

Not expected to cause

reproductive or developmental

toxicity based on data from

structural analogues (ionones).

[11]

The Genotoxicity Conundrum
The primary point of contention in the safety profile of alpha-Damascone is its genotoxic

potential. Its molecular structure contains an α,β-unsaturated ketone, which is a structural alert

for potential Michael addition reactions with biological macromolecules like DNA.[11]
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In Vitro Data: Some in vitro micronucleus studies have yielded equivocal and positive results.

[6][7]

In Vivo Data: An in vivo combined micronucleus (bone marrow) and comet assay (liver and

duodenum) was conducted. While alpha-Damascone did not induce micronuclei in bone

marrow or primary DNA damage in the duodenum, an increase in primary DNA damage was

observed in the liver.[6][7] This finding was the primary driver for EFSA's conclusion that the

concern for genotoxicity could not be ruled out.[6][7] It was hypothesized that peroxides in

the test sample might have contributed to this result, but subsequent tests were not able to

definitively clarify this.[6][7]

This unresolved issue underscores the principle of regulatory caution, particularly for

substances intended for ingestion.

Skin Sensitization and Quantitative Risk Assessment
(QRA)
Alpha-Damascone is a known skin sensitizer.[11] The fragrance industry manages the risk of

sensitization through a methodology known as Quantitative Risk Assessment (QRA).[12]

The QRA process is designed to determine safe use levels of fragrance ingredients in

consumer products to prevent the induction of skin sensitization.[12][13]

Quantitative Risk Assessment (QRA) Workflow for Skin Sensitization

1. Hazard Identification
(Is it a sensitizer?)

2. Dose-Response Assessment
(Determine Potency - e.g., EC3 from LLNA)

If 'Yes' NESIL

Derive No Expected
Sensitization Induction

Level (NESIL)

3. Exposure Assessment
(Consumer Exposure Level - CEL)

4. Risk Characterization
(AEL vs. CEL) Safe Use Level EstablishedIf AEL > CEL

Acceptable Exposure
Level (AEL)

Apply Sensitization
Assessment Factors (SAFs)
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Caption: QRA workflow for fragrance ingredient skin sensitization.
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The LLNA is a standard method for identifying potential skin sensitizers and determining their

potency.

Objective: To measure the proliferation of lymphocytes in the auricular lymph nodes draining

the site of application of the test substance as an indicator of sensitization.

Methodology:

Animal Model: Typically, CBA/Ca or CBA/J mice are used.

Test Substance Preparation: The test substance (alpha-Damascone) is prepared in a

suitable vehicle (e.g., acetone:olive oil, 4:1 v/v) at several concentrations. A vehicle control

group is also included.

Application: A defined volume (e.g., 25 µL) of the test substance or vehicle control is applied

to the dorsal surface of each ear of the mice for three consecutive days.

Proliferation Measurement: On day 5, a solution of ³H-methyl thymidine (or an alternative

label) is injected intravenously.

Sample Collection: Five hours after the injection, the mice are euthanized, and the draining

auricular lymph nodes are excised.

Analysis: A single-cell suspension of lymph node cells is prepared, and the incorporation of

³H-methyl thymidine is measured using a scintillation counter. The results are expressed as a

Stimulation Index (SI), which is the ratio of proliferation in the test group to the proliferation in

the vehicle control group.

Endpoint: An SI of 3 or greater is considered a positive response. The EC3 value (the

estimated concentration required to produce an SI of 3) is calculated and used as a measure

of the sensitizing potency of the substance.[11]

For the damascone group, EC3 values have been reported in the range of 0.9–9.6%,

classifying them as moderate to strong sensitizers.[11]

Conclusion and Future Perspectives
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Alpha-Damascone remains a vital component in the palette of perfumers and flavorists. Its

regulatory and safety profile is well-characterized for fragrance applications, with established

risk management procedures in place to protect consumers from skin sensitization. However,

its use as a food flavoring agent in the European Union has been curtailed due to unresolved

concerns about its genotoxic potential.

This case highlights the rigorous and sometimes divergent nature of safety assessments

across different regulatory domains and jurisdictions. For professionals in the field, it

underscores the importance of:

Staying Abreast of Regulatory Changes: The regulatory landscape is dynamic, as evidenced

by the evolving status of alpha-Damascone in the EU.

Understanding the Scientific Basis of Regulation: A deep understanding of the toxicological

data and risk assessment methodologies that underpin regulatory decisions is crucial for

informed product development and compliance.

Context-Specific Risk Assessment: The acceptable risk for a cosmetic ingredient applied to

the skin may differ from that of a substance intentionally ingested as a food flavoring.

Future research may focus on resolving the genotoxicity question, potentially through more

advanced analytical techniques to assess the role of impurities or through novel in vivo models

that can provide a clearer picture of the potential risk to human health.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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